N-(4-chlorobenzyl)-1-phenylmethanesulfonamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14ClNO2S/c15-14-8-6-12(7-9-14)10-16-19(17,18)11-13-4-2-1-3-5-13/h1-9,16H,10-11H2
• InChI Key: OXGSQFPYOHAZFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C14H14ClNO2S
• Molecular Weight: 295.8 g/mol

Description

N-(4-chlorobenzyl)-1-phenylmethanesulfonamide, also known as CBMS, is a sulfonamide derivative that has been widely used in scientific research. It is a white to off-white powder that is soluble in water and organic solvents. CBMS has been found to have various biochemical and physiological effects, making it a valuable compound for laboratory experiments.

Mechanism of Action

N-(4-chlorobenzyl)-1-phenylmethanesulfonamide acts as a competitive inhibitor of CA enzymes, binding to the active site of the enzyme and preventing the binding of substrates. This leads to a decrease in the rate of CA-catalyzed reactions, resulting in the desired physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of CA enzymes, the reduction of intraocular pressure, the induction of apoptosis in cancer cells, and the modulation of GABA receptors. These effects make this compound a valuable compound for laboratory experiments in the fields of pharmacology, biochemistry, and neurobiology.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-chlorobenzyl)-1-phenylmethanesulfonamide is its high potency as a CA inhibitor, making it a valuable tool for studying the physiological functions of CA enzymes. However, this compound has also been found to have potential off-target effects, which may limit its use in certain experimental settings. Additionally, this compound is a relatively expensive compound, which may limit its accessibility for some researchers.

Future Directions

There are several potential future directions for the use of N-(4-chlorobenzyl)-1-phenylmethanesulfonamide in scientific research. One area of interest is the development of this compound analogs with improved potency and selectivity for specific CA isoforms. Another potential direction is the investigation of this compound as a therapeutic agent for the treatment of various diseases, such as glaucoma, epilepsy, and cancer. Additionally, the modulation of GABA receptors by this compound may have potential applications in the treatment of anxiety and other neurological disorders.

Synthesis Methods

The synthesis of N-(4-chlorobenzyl)-1-phenylmethanesulfonamide involves the reaction of 4-chlorobenzylamine with 1-phenylmethanesulfonyl chloride in the presence of a base such as triethylamine. The reaction proceeds via an SN2 mechanism, resulting in the formation of this compound as a crystalline solid.

Scientific Research Applications

N-(4-chlorobenzyl)-1-phenylmethanesulfonamide has been extensively used in scientific research as an inhibitor of carbonic anhydrase (CA) enzymes. CA enzymes are involved in the regulation of acid-base balance in the body, and their inhibition has been shown to have therapeutic potential in the treatment of various diseases such as glaucoma, epilepsy, and cancer.